molecular formula C23H25N5O4 B2480264 8-(4-ethoxyphenyl)-N-(4-methoxyphenethyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide CAS No. 946280-52-0

8-(4-ethoxyphenyl)-N-(4-methoxyphenethyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

Cat. No. B2480264
CAS RN: 946280-52-0
M. Wt: 435.484
InChI Key: KTYMNPZMBCOJPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “8-(4-ethoxyphenyl)-N-(4-methoxyphenethyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide” belongs to the class of imidazo[2,1-c][1,2,4]triazines, which are known for their diverse biological activities and potential as therapeutic agents. This specific compound is of interest due to its unique molecular structure and potential for biological activity.

Synthesis Analysis

Although the exact synthesis pathway for this compound is not directly reported, analogous compounds within the imidazo[2,1-c][1,2,4]triazine family have been synthesized through various methods involving cyclocondensation reactions, Ugi reactions, and modifications of existing heterocyclic frameworks. These methods often involve the reaction of diazotized compounds with isocyanates or similar reagents to form the core imidazo[1,2,4]triazine structure, followed by further functionalization to introduce specific substituents (Wang & Stevens, 1996; Baig & Stevens, 1981).

Scientific Research Applications

Synthesis and Chemical Reactions

  • Synthesis and Derivatives : Research has shown the synthesis of novel chemical structures derived from similar compounds, emphasizing the chemical versatility and potential for creating a variety of derivatives (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
  • Conversion and Transformation : Studies demonstrate the conversion of similar compounds into various derivatives, highlighting the compound's reactivity and potential for diverse chemical transformations (Dovlatyan, Eliazyan, Pivazyan, & Yengoyan, 2009).

Potential Biological Activities

  • Antitumor Properties : Some derivatives have shown significant antitumor activity, suggesting the potential of 8-(4-Ethoxyphenyl)-N-(4-Methoxyphenethyl)-4-Oxo-4,6,7,8-Tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide in cancer research (Sztanke et al., 2007).

Analytical and Material Science Applications

  • Magnetic Behavior in Complexes : Dendrimeric complexes involving similar triazine derivatives have been synthesized and studied for their magnetic properties, suggesting applications in material science (Uysal & Koç, 2010).

Imaging and Diagnostic Use

  • PET Tracer Synthesis : The synthesis of labeled derivatives indicates the potential use of this compound in the development of PET tracers for imaging, contributing to the field of diagnostic imaging (Wang, Gao, & Zheng, 2014).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would involve interaction with a specific biological target. Without more information on the intended use of this compound, it’s hard to predict its mechanism of action .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s used. Without specific information on this compound, it’s hard to provide a detailed safety assessment .

properties

IUPAC Name

8-(4-ethoxyphenyl)-N-[2-(4-methoxyphenyl)ethyl]-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H25N5O4/c1-3-32-19-10-6-17(7-11-19)27-14-15-28-22(30)20(25-26-23(27)28)21(29)24-13-12-16-4-8-18(31-2)9-5-16/h4-11H,3,12-15H2,1-2H3,(H,24,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KTYMNPZMBCOJPI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)N2CCN3C2=NN=C(C3=O)C(=O)NCCC4=CC=C(C=C4)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H25N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

435.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.